N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide
Overview
Description
N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide, also known as DPP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. DPP belongs to the class of pyrazole derivatives and has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties.
Mechanism of Action
The mechanism of action of N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that contribute to inflammation and pain. N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide has been shown to exhibit potent anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. The compound has also been shown to have a good safety profile and low toxicity. N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide has been found to be metabolized by the liver and excreted in the urine.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide in lab experiments include its potent anti-inflammatory and analgesic effects, its good safety profile, and its ability to inhibit COX-2 and NF-κB. However, one limitation of using N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide. One area of interest is in the development of novel formulations of N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide that can improve its solubility and bioavailability. Another area of research is in the identification of new targets for N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide, such as other enzymes or signaling pathways involved in inflammation and pain. Additionally, N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide may have potential applications in the treatment of other diseases such as cancer and neurodegenerative disorders, which warrant further investigation.
Scientific Research Applications
N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. N-(3,4-dimethylphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and pain.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-(4-nitropyrazol-1-yl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c1-9-4-5-12(6-10(9)2)16-14(19)11(3)17-8-13(7-15-17)18(20)21/h4-8,11H,1-3H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PELHCKTYOGANPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(C)N2C=C(C=N2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.